Cas no 214351-30-1 (16alpha-Hydroxybauerenol)

Bauer-7-ene-3 β, sixteen α- Diol, a triterpenoid, is a natural product that can be isolated from the dried flower buds of the Compositae Tussilago farfara L. or Petasites tricholobus Bauer-7-ene-3 β, sixteen α- Diol has moderate antibacterial activity against Escherichia coli

16alpha-Hydroxybauerenol structure

Product Name:16alpha-Hydroxybauerenol

CAS No:214351-30-1

Molecular Formula:C₃₀H₅₀O₂

Molecular Weight:442.716809749603

CID:3026243

PubChem ID:102119762

16alpha-Hydroxybauerenol Properties

Names and Identifiers

- 16alpha-Hydroxybauerenol
- Bauer-7-ene-3β
- Bauer-7-ene-3β,16α-diol
- (3beta,16alpha)-7-Baurene-3,16-diol
- Bauer-7-ene-3beta,16alpha-diol
- A,16
- Bauer-7-ene-3
- AKOS040760953
- FS-6900
- 214351-30-1
- A-diol
- CS-0149449
- DTXSID601220079
- (3S,4aR,6aS,6bS,8R,8aS,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
- (3beta,13alpha,14beta,16alpha)-13-Methyl-26-norurs-7-ene-3,16-diol
- (3S, 4aR, 6aS, 6bS, 8R, 8aS, 11R, 12S, 12aS, 14aR, 14bR)-4, 4, 6a, 6b, 8a, 11, 12, 14b-octamethyl-2, 3, 4a, 5, 7, 8, 9, 10, 11, 12, 12a, 13, 14, 14a-tetradecahydro-1H-picene-3, 8-diol
- 26-Norurs-7-ene-3,16-diol, 13-methyl-, (3beta,13alpha,14beta,16alpha)-
- HY-N8971
- 16
- A-Hydroxybauerenol
- (3S,4aR,6bS,8R,8aS,11R,12S,12aS,12bS,14aR,14bR)-4,4,6b,8a,11,12,12b,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picene-3,8-diol
- DA-49120
- (3I(2),13I+/-,14I(2),16I+/-)-13-Methyl-26-norurs-7-ene-3,16-diol
- InChIKey： RSBGODIKJNCIHA-FZFNGYGSSA-N
- Inchi： 1S/C30H50O2/c1-18-11-14-28(6)24(32)17-30(8)21-9-10-22-26(3,4)23(31)13-15-27(22,5)20(21)12-16-29(30,7)25(28)19(18)2/h9,18-20,22-25,31-32H,10-17H2,1-8H3/t18-,19+,20+,22+,23+,24-,25-,27-,28-,29+,30-/m1/s1
- SMILES： O[C@@H]1C[C@]2(C)C3=CC[C@H]4C(C)(C)[C@H](CC[C@]4(C)[C@H]3CC[C@@]2(C)[C@@H]2[C@@H](C)[C@H](C)CC[C@@]21C)O

Computed Properties

Exact Mass: 442.381080833g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 442.381080833g/mol
Heavy Atom Count: 32
Complexity: 814
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.5
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: Powder

16alpha-Hydroxybauerenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01PM2N-5mg	26-Norurs-7-ene-3,16-diol, 13-methyl-, (3β,13α,14β,16α)-	214351-30-1	98%	5mg	$1316.00
Aaron	AR01PMAZ-5mg	26-Norurs-7-ene-3,16-diol, 13-methyl-, (3β,13α,14β,16α)-	214351-30-1	98%	5mg	$965.00	2025-02-12
TargetMol Chemicals	TN2651-5 mg	16alpha-Hydroxybauerenol	214351-30-1	98%	5mg	￥ 4,750
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H55990-5 mg	16alpha-Hydroxybauerenol	214351-30-1		5mg	¥6720.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2651-1 mg	16alpha-Hydroxybauerenol	214351-30-1		1mg	￥3395.00	2022-04-26

16alpha-Hydroxybauerenol Suppliers

BioBioPha

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(CAS:214351-30-1)

MR./MRS.:ZHENG JING LI

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Email:xp.zheng@mail.biobiopha.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:214351-30-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

16alpha-Hydroxybauerenol Related Literature

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Analyst, 1943,68, 226-227
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3. Omni-directional light capture in PERC solar cells enhanced by stamping hierarchical structured silicone encapsulation that mimics leaf epidermis†

Min Ju Yun,Dong Yoon Lee RSC Adv., 2020,10, 34837-34846
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Tawseef Ahmad Dar,Reshu Tomar,Rasel Mohammad Mian,Muniappan Sankar,Mannar Ram Maurya RSC Adv., 2019,9, 10405-10413
5. Lamellar organominerals: intercalation of phenylphosphonate into the layers of bayerite

Chem. Commun., 1996, 2475-2476
6. Fabrication of Ag/Mn3O4 nano-architectures for the one-step selective oxidation of 3-picoline to niacin: a key to vitamin B3 production†

Shilpi Ghosh,Shankha S. Acharyya,Sachin K. Sharma,Rajaram Bal Catal. Sci. Technol., 2016,6, 4644-4654
7. Dendrimer functionalized water soluble magnetic iron oxide conjugates as dual imaging probe for tumor targeting and drug delivery

Yulei Chang,Yapeng Li,Xinlei Meng,Nian Liu,Dexin Sun,Huan Liu,Jingyuan Wang Polym. Chem., 2013,4, 789-794
8. On-chip microfluidic biocommunication assay for studying male-induced demise in C. elegans hermaphrodites†

Li Dong,Matteo Cornaglia,Thomas Lehnert,Martin A. M. Gijs Lab Chip, 2016,16, 4534-4545
9. A generalized kinetic model for compartmentalization of organometallic catalysis†

Brandon J. Jolly,Nathalie H. Co,Ashton R. Davis,Paula L. Diaconescu Chem. Sci., 2022,13, 1101-1110
10. Inside back cover

Nanoscale, 2018,10, 11681-11681

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